Cas no 2228368-63-4 (3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228368-63-4
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 5926171
• PubChem ID: 165979905
• Update Time: 2025-05-22

3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 2228368-63-4
• EN300-1798243

• Inchi： 1S/C10H10F2O4/c1-10(16,9(14)15)4-5-2-6(11)3-7(12)8(5)13/h2-3,13,16H,4H2,1H3,(H,14,15)
• InChI Key： KOTMPSPJEIAENE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CC(C(=O)O)(C)O)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid

3-(3,5-Difluoro-2-Hydroxyphenyl)-2-Hydroxy-2-Methylpropanoic Acid: Recent Advances and Applications

The compound 3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid, with the CAS number NO2228368-63-4, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its fluorinated aromatic ring and hydroxyl-substituted groups. The presence of these functional groups imparts the molecule with versatile reactivity, making it a valuable substrate in various chemical transformations and biological studies.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The 3,5-difluoro substitution pattern on the phenyl ring of this compound is particularly interesting, as it confers both electronic and steric effects that can influence its interaction with biological systems. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including anti-inflammatory agents and antioxidants. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, this compound has also found utility in the field of polymer chemistry. Its hydroxyl groups can serve as reactive sites for polymerization reactions, leading to the development of novel polymeric materials with tailored properties. A 2023 article in Macromolecules reported on the synthesis of a new class of fluorinated polymers derived from this compound, which exhibit enhanced thermal stability and mechanical strength compared to conventional polymers.

The synthesis of 3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid involves a multi-step process that typically begins with the fluorination of an aromatic ring followed by hydroxylation and carboxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

Beyond its chemical synthesis, this compound has also been studied for its environmental impact. Research into its degradation pathways under various conditions has revealed that it exhibits moderate biodegradability, which is crucial for assessing its safety in industrial and consumer applications. A 2023 study published in Environmental Science & Technology investigated the fate of this compound in aqueous environments and found that it undergoes rapid transformation under UV light, minimizing its persistence in natural systems.

In conclusion, 3-(3,5-difluoro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid stands out as a versatile compound with promising applications across multiple disciplines. Its unique combination of functional groups and fluorinated aromatic system positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.